N-(2-fluorophenyl)-6-methoxy-8H-indeno[1,2-d][1,3]thiazol-2-amine

• IUPAC Name: N-(2-fluorophenyl)-6-methoxy-4H-indeno[1,2-d][1,3]thiazol-2-amine
• InChI: InChI=1S/C17H13FN2OS/c1-21-11-6-7-12-10(8-11)9-15-16(12)20-17(22-15)19-14-5-3-2-4-13(14)18/h2-8H,9H2,1H3,(H,19,20)
• InChI Key: UDFFRMSNTIIFSO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C3=C(C2)SC(=N3)NC4=CC=CC=C4F
• Molecular Formula: C17H13FN2OS
• Molecular Weight: 312.4 g/mol

Description

N-(2-fluorophenyl)-6-methoxy-8H-indeno[1,2-d][1,3]thiazol-2-amine is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound has been synthesized through various methods and has shown promising results in pre-clinical studies. In

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-6-methoxy-8H-indeno[1,2-d][1,3]thiazol-2-amine is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes involved in cancer cell growth and survival. Additionally, it may induce cell cycle arrest and apoptosis by activating certain signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that N-(2-fluorophenyl)-6-methoxy-8H-indeno[1,2-d][1,3]thiazol-2-amine has several biochemical and physiological effects. In cancer cells, it has been shown to inhibit cell proliferation, induce apoptosis, and inhibit the activity of certain enzymes involved in cancer cell growth and survival. In addition, it has been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-fluorophenyl)-6-methoxy-8H-indeno[1,2-d][1,3]thiazol-2-amine in lab experiments is its potent anti-cancer activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and survival. However, one of the limitations is that the compound has not been extensively studied in vivo, and its toxicity and pharmacokinetics are not fully understood.

Future Directions

There are several future directions for research on N-(2-fluorophenyl)-6-methoxy-8H-indeno[1,2-d][1,3]thiazol-2-amine. One area of interest is the development of analogs with improved potency and selectivity. Additionally, further studies are needed to fully understand the mechanism of action and pharmacokinetics of the compound. Finally, pre-clinical studies are needed to evaluate the safety and efficacy of the compound in vivo.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-6-methoxy-8H-indeno[1,2-d][1,3]thiazol-2-amine has been reported in several studies. One of the most common methods involves the reaction of 2-aminothiophenol with 2-fluoro-6-methoxybenzaldehyde in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The resulting product is then purified through column chromatography or recrystallization.

Scientific Research Applications

N-(2-fluorophenyl)-6-methoxy-8H-indeno[1,2-d][1,3]thiazol-2-amine has been studied for its potential therapeutic applications in several areas. One of the most promising areas is cancer research. Studies have shown that this compound has potent anti-cancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer. It has been suggested that the mechanism of action involves the inhibition of cell proliferation and induction of apoptosis.